Cas no 301154-69-8 (1-{3-(benzenesulfonyl)azanidyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl}-1lambda5-pyridin-1-ylium)

• Product Name: 1-{3-(benzenesulfonyl)azanidyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl}-1lambda5-pyridin-1-ylium
• CAS No: 301154-69-8
• MF: C₂₁H₁₄N₂O₄S
• MW: 390.411863803864
• CID: 5434956
• Update Time: 2025-07-01

1-{3-(benzenesulfonyl)azanidyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl}-1lambda5-pyridin-1-ylium Chemical and Physical Properties

Names and Identifiers

• PSIMRCFYBADBMH-UHFFFAOYSA-N
• 1-{3-(benzenesulfonyl)azanidyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl}-1lambda5-pyridin-1-ylium

• Inchi： 1S/C21H14N2O4S/c24-20-16-11-5-6-12-17(16)21(25)19(23-13-7-2-8-14-23)18(20)22-28(26,27)15-9-3-1-4-10-15/h1-14H
• InChI Key： PSIMRCFYBADBMH-UHFFFAOYSA-N
• SMILES： [N-](C1C(C2=CC=CC=C2C(=O)C=1[N+]1=CC=CC=C1)=O)S(C1C=CC=CC=1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-{3-(benzenesulfonyl)azanidyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl}-1lambda5-pyridin-1-ylium

Introduction to 1-{3-(benzenesulfonyl)azanidyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl}-1lambda5-pyridin-1-ylium (CAS No. 301154-69-8)

1-{3-(benzenesulfonyl)azanidyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl}-1lambda5-pyridin-1-ylium, identified by the CAS number 301154-69-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes fused heterocyclic systems and functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular structure of this compound features a pyridin-1-ylium core, which is a positively charged nitrogen heterocycle. This core is connected to a naphthalene derivative via an azanidyl linkage, further substituted with a benzenesulfonyl group. The presence of these functional groups imparts specific reactivity and interaction capabilities, making the compound a valuable scaffold for medicinal chemistry applications.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their potential therapeutic applications. The pyridin-1-ylium moiety, in particular, has been extensively studied due to its ability to form stable complexes with various biomolecules. These complexes can exhibit a range of biological activities, including antimicrobial, antiviral, and anticancer properties. The benzenesulfonyl group adds another layer of functionality, enabling interactions with biological targets through hydrogen bonding and electrostatic interactions.

The naphthalene derivative in the molecular structure contributes to the compound's stability and solubility characteristics. Naphthalene-based scaffolds are well-known for their versatility in drug design, offering multiple sites for functionalization while maintaining structural integrity. The azanidyl linkage provides a bridge between the pyridine and naphthalene moieties, ensuring proper orientation and spatial arrangement of the functional groups for optimal biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies have shown that 1-{3-(benzenesulfonyl)azanidyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl}-1lambda5-pyridin-1-ylium can interact with various protein targets, suggesting potential applications in drug development. These interactions are primarily mediated by the benzenesulfonyl group and the positively charged pyridin-1-ylium core.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps in the synthesis include the formation of the azanidyl linkage, the introduction of the benzenesulfonyl group, and the functionalization of the naphthalene ring. Each step must be carefully optimized to avoid side reactions and impurities that could affect the final product's quality.

In addition to its potential therapeutic applications, 1-{3-(benzenesulfonyl)azanidyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl}-1lambda5-pyridin-1-ylium has also been explored as a building block for more complex molecules. Its unique structural features make it an attractive candidate for further derivatization, allowing researchers to explore new chemical space and discover novel bioactive compounds.

The use of advanced synthetic techniques has enabled chemists to modify this compound in various ways, leading to a library of derivatives with different biological profiles. These derivatives can be screened for activity against specific targets, providing insights into their potential therapeutic uses. The flexibility offered by this scaffold allows for rapid exploration of new chemical entities without compromising structural integrity or functionality.

One particularly interesting aspect of this compound is its ability to form coordination complexes with metal ions. Metallo-drugs have gained significant attention in recent years due to their enhanced bioavailability and targeted delivery capabilities. The positively charged pyridin-1-ylium core can interact with metal ions such as copper (Cu), zinc (Zn), and iron (Fe), forming stable complexes that exhibit unique biological activities.

These metal complexes have been shown to exhibit potent antimicrobial properties, making them promising candidates for treating infections caused by resistant bacteria and fungi. Additionally, they have shown promise in cancer therapy due to their ability to induce apoptosis in tumor cells while minimizing damage to healthy tissues. The benzenesulfonyl group also contributes to the stability of these complexes, ensuring their effectiveness in biological systems.

The development of new synthetic methodologies has further facilitated the exploration of this compound's potential applications. Catalytic processes have been particularly useful in streamlining synthetic routes while maintaining high selectivity and yield. These advancements have made it possible to produce complex molecules like 1-{3-(benzenesulfonyl)azanidyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl}-1lambda5-pyridin-1-ylium on a larger scale for both research and commercial purposes.

In conclusion, 1-{3-(benzenesulfonyl)azanidyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl}-1lambda5-pyridin-l ylium (CAS No. 30115469) is a versatile organic compound with significant potential in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features make it an attractive scaffold for drug development and metallo-drug applications. With ongoing advancements in synthetic chemistry and computational biology，this compound continues to be an important subject of research，offering new opportunities for therapeutic innovation.